3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone

• IUPAC Name: 3-(4-methoxyphenyl)-2-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylquinazolin-4-one
• InChI: InChI=1S/C23H17N3O5S/c1-31-18-12-10-16(11-13-18)25-22(28)19-4-2-3-5-20(19)24-23(25)32-14-21(27)15-6-8-17(9-7-15)26(29)30/h2-13H,14H2,1H3
• InChI Key: ACNAMRWTHBIBEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H17N3O5S
• Molecular Weight: 447.5 g/mol

Description

3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone, also known as MNQ, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. MNQ belongs to the quinazolinone family of compounds, which are known to exhibit a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone exhibits anti-inflammatory, anti-cancer, and anti-viral properties. 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may have potential as a chemotherapeutic agent. 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has also been shown to inhibit the replication of the hepatitis C virus and may have potential as an anti-viral agent.

Mechanism of Action

The exact mechanism of action of 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone is not fully understood, but studies have shown that it may inhibit the activity of certain enzymes and signaling pathways involved in cancer cell growth and viral replication. 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been shown to inhibit the activity of the protein kinase B (Akt) signaling pathway, which is involved in cell survival and growth. 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has also been shown to inhibit the activity of the RNA-dependent RNA polymerase (RdRp) enzyme, which is involved in the replication of the hepatitis C virus.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone exhibits a variety of biochemical and physiological effects. 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been shown to induce apoptosis (programmed cell death) in cancer cells, and may have potential as a chemotherapeutic agent. 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases. 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been shown to inhibit the replication of the hepatitis C virus, and may have potential as an anti-viral agent.

Advantages and Limitations for Lab Experiments

3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, and can be obtained in high yields. 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone is also stable under a variety of conditions, which makes it suitable for use in a variety of assays. One limitation is that 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has low solubility in water, which can make it difficult to use in aqueous-based assays. 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone is also relatively expensive compared to other compounds, which may limit its use in certain experiments.

Future Directions

There are several future directions for 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone research. One direction is to further investigate the mechanism of action of 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone, and to identify the specific enzymes and signaling pathways that it targets. Another direction is to investigate the potential of 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone as a chemotherapeutic agent for the treatment of cancer. Further studies are also needed to investigate the potential of 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone as an anti-viral agent for the treatment of hepatitis C and other viral infections. Finally, future studies should investigate the potential of 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone to target other diseases and conditions, such as inflammatory diseases.
Conclusion:
In conclusion, 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone exhibits anti-inflammatory, anti-cancer, and anti-viral properties, and has potential as a chemotherapeutic and anti-viral agent. Further research is needed to fully understand the mechanism of action of 3-(4-methoxyphenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone and to investigate its potential as a therapeutic agent for the treatment of various diseases and conditions.